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Compound of Interest

Compound Name: MRS 2500

Cat. No.: B1676837

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

MRS 2500, identified as the tetraammonium salt of (1R,2S)-4-[2-lodo-6-(methylamino)-9H-
purin-9-yl]-2-(phosphonooxy)bicyclo[3.1.0]hexane-1-methanol dihydrogen phosphate ester, is a
highly potent and selective P2Y1 receptor antagonist used in research. While the substance
does not meet the criteria for hazardous classification under EC Directives 67/548/EEC,
1999/45/EC, or 1272/2008, proper disposal is crucial to maintain laboratory safety and
environmental compliance. Adherence to established protocols ensures the safe management
of this and other laboratory chemicals.

Immediate Safety and Handling Precautions

Before handling MRS 2500, it is imperative to use appropriate personal protective equipment
(PPE). This includes:

o Eye Protection: Use of safety glasses is appropriate.

o Hand Protection: Chemical-resistant gloves (meeting standard BS EN 374:2003) should be
worn and inspected before use. Hands should be thoroughly washed and dried after
handling.

o Respiratory Protection: If a risk assessment indicates it is necessary, a suitable respirator
should be used.
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o Body Protection: Wear appropriate protective clothing to prevent skin contact.

Safe handling practices include working in a well-ventilated area, preferably a chemical fume
hood, and avoiding the formation of dust and aerosols. Keep the compound away from heat
and moisture, as decomposition may occur under these conditions.

**Step-by-Step Disposal Protocol

The disposal of MRS 2500 should be conducted in a manner that is consistent with all national,
state, and local regulations for chemical waste. The following steps provide a general guideline
for its proper disposal:

¢ Waste Identification and Collection:

o Carefully collect any unused MRS 2500 and any materials contaminated with it (e.g.,
weighing papers, pipette tips, gloves).

o Place the waste in a suitable, clearly labeled, and sealed container. The container should
be appropriate for chemical waste and prevent any leakage.

o Consult Institutional Safety Protocols:

o Every research institution has an Environmental Health and Safety (EHS) department or a
designated safety officer.

o Consult your institution's specific guidelines for chemical waste disposal. These protocols
will provide detailed instructions that are compliant with local and national laws.

o Arrange for Professional Disposal:
o The collected waste must be handled by a specialized and licensed disposal company.

o Your institution's EHS department will typically manage the collection and transfer of
chemical waste to these certified handlers.

o Do not dispose of MRS 2500 down the drain or in regular solid waste.

¢ Recommended Disposal Methods:
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o The primary recommended method of disposal is through a regulated landfill site
specifically designed for chemical wastes.

o Other methods for hazardous or toxic waste disposal may be used, as determined by the
licensed disposal company and in accordance with national legislation.

Quantitative Data Summary

The Safety Data Sheet for MRS 2500 tetraammonium salt does not specify quantitative limits
for disposal, as it is not classified as a hazardous substance under the referenced EC
Directives. Therefore, a quantitative data table for disposal is not applicable. The primary
directive is to dispose of the compound in accordance with national and local regulations for
chemical waste.

Experimental Protocols

This document focuses on the proper disposal procedures for MRS 2500. For detailed
experimental protocols regarding its use as a P2Y1 receptor antagonist, please refer to
relevant scientific literature and established laboratory procedures for handling similar bioactive
small molecules.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of MRS 2500, from
initial handling to final disposal.
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(Start: Unused MRS 2500 or Contaminated Waste)
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Consult Institutional
EHS / Safety Officer Protocols
Store Container in Designated
Chemical Waste Accumulation Area

( )
l

Transport to a Regulated
Landfill or Approved Facility

(End: Proper Disposal Complete)

Figure 1. MRS 2500 Disposal Workflow

Click to download full resolution via product page

Caption: Figure 1: MRS 2500 Disposal Workflow. This diagram outlines the key steps for the
safe and compliant disposal of MRS 2500.
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 To cite this document: BenchChem. [Proper Disposal of MRS 2500: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676837#mrs-2500-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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